Cas no 2013437-31-3 (3-(Bromomethyl)-1,1-difluoro-3-methylpentane)

• Product Name: 3-(Bromomethyl)-1,1-difluoro-3-methylpentane
• CAS No: 2013437-31-3
• MF: C₇H₁₃BrF₂
• MW: 215.07892870903
• CID: 5285418
• Update Time: 2025-06-13

3-(Bromomethyl)-1,1-difluoro-3-methylpentane Chemical and Physical Properties

Names and Identifiers

• 3-(bromomethyl)-1,1-difluoro-3-methylpentane
• Pentane, 3-(bromomethyl)-1,1-difluoro-3-methyl-
• 3-(Bromomethyl)-1,1-difluoro-3-methylpentane

• Inchi： 1S/C7H13BrF2/c1-3-7(2,5-8)4-6(9)10/h6H,3-5H2,1-2H3
• InChI Key： LRWXTAGBNRCDGN-UHFFFAOYSA-N
• SMILES： BrCC(C)(CC)CC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 95.6
• XLogP3: 3.7
• Topological Polar Surface Area: 0

Additional information on 3-(Bromomethyl)-1,1-difluoro-3-methylpentane

Professional Introduction to 3-(Bromomethyl)-1,1-difluoro-3-methylpentane (CAS No. 2013437-31-3)

3-(Bromomethyl)-1,1-difluoro-3-methylpentane, identified by its CAS number 2013437-31-3, is a fluorinated branched alkane featuring a bromomethyl substituent. This compound has garnered significant attention in the field of organic synthesis and pharmaceutical research due to its versatile reactivity and structural properties. The presence of both difluoro and bromomethyl functional groups makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The unique structural configuration of 3-(Bromomethyl)-1,1-difluoro-3-methylpentane imparts distinct chemical characteristics that are highly advantageous in synthetic chemistry. The bromomethyl group serves as a reactive handle for further functionalization, enabling the introduction of various pharmacophores or bioactive moieties. Meanwhile, the difluoro substitution enhances the metabolic stability and lipophilicity of the resulting compounds, which are critical factors in drug design. These attributes have positioned this compound as a key building block in the creation of innovative pharmaceuticals.

In recent years, there has been growing interest in fluorinated compounds due to their favorable pharmacokinetic properties. The incorporation of fluorine atoms into molecular structures often leads to improved binding affinity, reduced metabolic degradation, and enhanced bioavailability. 3-(Bromomethyl)-1,1-difluoro-3-methylpentane exemplifies this trend, as it provides a scaffold for constructing fluorinated derivatives with potential therapeutic applications. For instance, researchers have explored its utility in the synthesis of fluorinated analogs of antiviral and anticancer agents, where the difluoro moiety plays a crucial role in modulating drug efficacy and selectivity.

The reactivity of 3-(Bromomethyl)-1,1-difluoro-3-methylpentane allows for diverse synthetic pathways, making it a versatile intermediate in medicinal chemistry. The bromomethyl strong> group can undergo nucleophilic substitution reactions with a wide range of nucleophiles, including alcohols, amines, and thiols, to form corresponding ethers, amides, and thioethers. This capability is particularly useful in constructing complex molecular architectures required for drug development. Additionally, the presence of the difluoro strong> group can influence the electronic properties of the molecule, affecting its reactivity and interaction with biological targets.

Recent advancements in synthetic methodologies have further highlighted the importance of 3-(< strong>Bromomethyl strong >)-1,1-< strong>difluoro strong >)-3-< strong>methylpentane strong >in pharmaceutical research. Techniques such as transition metal-catalyzed cross-coupling reactions have enabled efficient functionalization of this compound, expanding its synthetic utility. For example, palladium-catalyzed coupling reactions with aryl halides or alkynes have been employed to introduce aromatic or alkyne-based functionalities into the molecule. These strategies have led to the development of novel fluorinated compounds with enhanced pharmacological properties.

The structural features of 3-(< strong>Bromomethyl strong >)-1,1-< strong>difluoro strong >)-3-< strong>methylpentane strong >also make it a valuable candidate for studying fluorine effects in drug design. Fluorine atoms can influence various aspects of molecular behavior, including charge distribution, dipole moment, and hydrogen bonding interactions. By leveraging computational modeling and experimental techniques, researchers can elucidate how the < strong>difluoro strong >substitution modulates these properties. Such insights are crucial for optimizing drug candidates and improving their overall efficacy.

In conclusion, 3-(< strong>Bromomethyl strong >)-1,1-< strong>difluoro strong >)-3-< strong>methylpentane strong >(CAS No. 2013437-31-3) is a multifaceted compound with significant potential in pharmaceutical research. Its unique combination of reactive functional groups and structural features makes it an indispensable tool for synthetic chemists working on innovative drug development. As our understanding of fluorine chemistry continues to evolve, compounds like this will undoubtedly play an increasingly important role in shaping the future of medicinal chemistry.